Cas no 2229409-99-6 (3-(5-chloro-3-fluoro-2-methoxyphenyl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(5-chloro-3-fluoro-2-methoxyphenyl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2229409-99-6
• MF: C₁₁H₁₃ClF₃NO
• MW: 267.675232648849
• CID: 5864725
• PubChem ID: 165631301
• Update Time: 2025-09-21

3-(5-chloro-3-fluoro-2-methoxyphenyl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-3-fluoro-2-methoxyphenyl)-1,1-difluoro-2-methylpropan-2-amine
• 2229409-99-6
• EN300-1954779

• Inchi： 1S/C11H13ClF3NO/c1-11(16,10(14)15)5-6-3-7(12)4-8(13)9(6)17-2/h3-4,10H,5,16H2,1-2H3
• InChI Key： BLBXWUYZRVVACV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)CC(C)(C(F)F)N)OC)F

Computed Properties

• Exact Mass: 267.0637762g/mol
• Monoisotopic Mass: 267.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(5-chloro-3-fluoro-2-methoxyphenyl)-1,1-difluoro-2-methylpropan-2-amine

Introduction to 3-(5-chloro-3-fluoro-2-methoxyphenyl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2229409-99-6)

The compound 3-(5-chloro-3-fluoro-2-methoxyphenyl)-1,1-difluoro-2-methylpropan-2-amine, identified by its CAS number 2229409-99-6, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple fluorine atoms and a chloro substituent in the aromatic ring enhances its pharmacological profile, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their ability to improve metabolic stability, binding affinity, and overall bioavailability. The specific arrangement of substituents in 3-(5-chloro-3-fluoro-2-methoxyphenyl)-1,1-difluoro-2-methylpropan-2-amine contributes to its distinctive chemical properties. The 5-chloro and 3-fluoro groups introduce electronic effects that modulate the reactivity and interaction with biological targets, while the 2-methoxy moiety provides additional solubility and metabolic advantages.

Current research in medicinal chemistry increasingly emphasizes the design of molecules with optimized pharmacokinetic profiles. The structural features of this compound align well with these objectives, as they facilitate efficient absorption, distribution, metabolism, and excretion (ADME) properties. Studies have demonstrated that fluorinated amines can exhibit enhanced binding interactions with enzymes and receptors, leading to improved therapeutic efficacy. The 1,1-difluoro and 2-methylpropan-2-amine backbone further contributes to its stability and resistance to degradation, ensuring prolonged activity in biological systems.

One of the most compelling aspects of 3-(5-chloro-3-fluoro-2-methoxyphenyl)-1,1-difluoro-2-methylpropan-2-amine is its potential role in addressing unmet medical needs. Emerging research suggests that this compound may exhibit inhibitory effects on key enzymes involved in inflammatory pathways. The combination of fluorine and chloro substituents enhances its ability to interact with target proteins, potentially leading to novel anti-inflammatory agents. Additionally, preliminary studies indicate that it may possess antimicrobial properties, making it a valuable candidate for developing next-generation antibiotics.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of fluorine atoms requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired aromatic core efficiently. These synthetic strategies not only underscore the compound's complexity but also demonstrate the capabilities of contemporary chemical synthesis.

From a regulatory perspective, 3-(5-chloro-3-fluoro-2-methoxyphenyl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2229409-99-6) must undergo rigorous testing to ensure safety and efficacy before clinical application. Preclinical studies are essential to evaluate its pharmacological activity, toxicity profiles, and potential side effects. These studies often involve in vitro assays to assess interaction with biological targets followed by in vivo experiments to evaluate systemic effects. The outcomes of these studies will provide critical insights into its therapeutic potential and guide subsequent clinical development.

The integration of computational chemistry has revolutionized drug discovery by enabling rapid screening and optimization of molecular structures. Molecular modeling techniques have been instrumental in predicting the binding affinity of 3-(5-chloro-3-fluoro-2-methoxyphenyl)-1,1-difluoro-2-methylpropan-2-amine to various biological targets. These simulations help identify key interactions between the compound and its intended receptors or enzymes, facilitating the design of analogs with enhanced properties. Such computational approaches are indispensable in modern drug development pipelines.

The environmental impact of fluorinated compounds is another critical consideration during their development and application. While fluorine atoms enhance pharmaceutical properties, they also necessitate careful disposal practices due to their persistence in the environment. Researchers are exploring sustainable synthetic routes that minimize waste generation and reduce environmental footprint without compromising efficacy. These efforts align with global initiatives aimed at promoting green chemistry principles.

In conclusion,3-(5-chloro-3-fluoro--{methoxy}-phenyl)-1,1-difluoro--{dimethyl}--{propan-amide} (CAS No.2229409-99-6) stands as a testament to the progress achieved in medicinal chemistry through innovative molecular design.